Cas no 1872477-63-8 ((5-Chloro-2-nitrophenyl)methanethiol)

• Product Name: (5-Chloro-2-nitrophenyl)methanethiol
• CAS No: 1872477-63-8
• MF: C₇H₆ClNO₂S
• MW: 203.646039485931
• CID: 5710620
• PubChem ID: 87983287
• Update Time: 2025-05-19

(5-Chloro-2-nitrophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• EN300-1288132
• 1872477-63-8
• SCHEMBL6377973
• (5-Chloro-2-nitrophenyl)methanethiol

• Inchi： 1S/C7H6ClNO2S/c8-6-1-2-7(9(10)11)5(3-6)4-12/h1-3,12H,4H2
• InChI Key： PJVAXDJVYQWQPR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CS)[N+](=O)[O-]

Computed Properties

• Exact Mass: 202.9807773g/mol
• Monoisotopic Mass: 202.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (5-Chloro-2-nitrophenyl)methanethiol

Chemical Profile of (5-Chloro-2-nitrophenyl)methanethiol (CAS No. 1872477-63-8)

(5-Chloro-2-nitrophenyl)methanethiol, also known by its CAS number 1872477-63-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a chloro-substituted nitrobenzene ring with a methanethiol group. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The molecular formula of (5-Chloro-2-nitrophenyl)methanethiol is C₇H₅ClNO₂S, and its molecular weight is approximately 194.65 g/mol. The compound consists of a benzene ring with substituents at the 2 and 5 positions: a nitro group (-NO₂) at position 2 and a chlorine atom at position 5. Attached to the benzene ring is a methanethiol group (-CH₂-SH), which introduces sulfur into the molecule and contributes to its reactivity.

The synthesis of (5-Chloro-2-nitrophenyl)methanethiol typically involves multi-step organic reactions. One common approach is the nucleophilic substitution reaction, where the thiol group replaces a leaving group on the aromatic ring. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield, which has shown promising results in terms of both product purity and reaction time reduction.

The physical properties of this compound are critical for its applications. It has a melting point of around 110°C and a boiling point that exceeds 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical processes, including catalysis and polymerization.

(5-Chloro-2-nitrophenyl)methanethiol has found applications in several areas, including as an intermediate in pharmaceutical synthesis, where its reactivity and functional group compatibility are highly valued. Recent research has highlighted its potential as an inhibitor in enzyme-catalyzed reactions, particularly in the field of biochemistry. Additionally, this compound has been explored for its role in the development of new materials, such as conductive polymers and sensors.

In terms of toxicity, studies have shown that (5-Chloro-2-nitrophenyl)methanethiol exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anti-cancer agent. However, further research is needed to fully understand its mechanism of action and safety profile for therapeutic use.

The environmental impact of this compound is another area of interest. Recent studies have investigated its biodegradation pathways under aerobic conditions, revealing that it can be metabolized by certain bacterial strains into less harmful byproducts. This information is crucial for assessing its environmental fate and ensuring safe disposal practices.

In conclusion, (5-Chloro-2-nitrophenyl)methanethiol (CAS No. 1872477-63-8) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis techniques and application studies, underscores its importance in modern chemistry research.